Cas no 2172478-05-4 (7-(methoxymethyl)-1,4-dioxaspiro4.5decane-7-carboxylic acid)

• Product Name: 7-(methoxymethyl)-1,4-dioxaspiro4.5decane-7-carboxylic acid
• CAS No: 2172478-05-4
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 5791230
• PubChem ID: 165833290
• Update Time: 2025-10-30

7-(methoxymethyl)-1,4-dioxaspiro4.5decane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172478-05-4
• EN300-1629710
• 7-(methoxymethyl)-1,4-dioxaspiro[4.5]decane-7-carboxylic acid
• 7-(methoxymethyl)-1,4-dioxaspiro4.5decane-7-carboxylic acid

• Inchi： 1S/C11H18O5/c1-14-8-10(9(12)13)3-2-4-11(7-10)15-5-6-16-11/h2-8H2,1H3,(H,12,13)
• InChI Key： NMXQBUWBQPEKKX-UHFFFAOYSA-N
• SMILES： O1CCOC21CCCC(C(=O)O)(COC)C2

Computed Properties

• Exact Mass: 230.11542367g/mol
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65Ų

Additional information on 7-(methoxymethyl)-1,4-dioxaspiro4.5decane-7-carboxylic acid

Introduction to 7-(methoxymethyl)-1,4-dioxaspiro[4.5]decane-7-carboxylic acid (CAS No. 2172478-05-4)

7-(methoxymethyl)-1,4-dioxaspiro[4.5]decane-7-carboxylic acid (CAS No. 2172478-05-4) is a unique and structurally intricate compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of the methoxymethyl group and the carboxylic acid moiety imparts specific chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 7-(methoxymethyl)-1,4-dioxaspiro[4.5]decane-7-carboxylic acid is notable for its spirocyclic framework, which consists of a 1,4-dioxaspiro[4.5]decane ring system. The methoxymethyl group attached to the 7-position of the spiro ring adds steric bulk and electron-donating effects, while the carboxylic acid group at the same position provides a functional handle for further chemical modifications and conjugations.

In recent years, spirocyclic compounds have been extensively studied for their potential therapeutic applications due to their unique structural features and biological activities. The spirocyclic framework often confers enhanced stability, reduced toxicity, and improved pharmacokinetic properties compared to their acyclic counterparts. These attributes make 7-(methoxymethyl)-1,4-dioxaspiro[4.5]decane-7-carboxylic acid an attractive candidate for drug discovery and development.

The methoxymethyl group in 7-(methoxymethyl)-1,4-dioxaspiro[4.5]decane-7-carboxylic acid plays a crucial role in modulating its physicochemical properties. This group can influence the solubility, lipophilicity, and metabolic stability of the molecule. For instance, the electron-donating nature of the methoxy group can enhance the basicity of the adjacent carboxylic acid moiety, potentially affecting its pKa value and ionization behavior in different environments.

The carboxylic acid moiety in 7-(methoxymethyl)-1,4-dioxaspiro[4.5]decane-7-carboxylic acid is another key functional group that contributes to its chemical reactivity and biological activity. Carboxylic acids are known for their ability to form hydrogen bonds and participate in various chemical reactions such as esterification, amidation, and decarboxylation. In medicinal chemistry, carboxylic acids are often used as bioisosteres to improve the pharmacological properties of drug candidates.

Recent research has highlighted the potential of spirocyclic compounds in various therapeutic areas. For example, studies have shown that certain spirocyclic derivatives exhibit potent antiviral activity against a range of viruses, including influenza and HIV. Other research has focused on the anti-inflammatory and anticancer properties of spirocyclic compounds, demonstrating their ability to inhibit key enzymes involved in these diseases.

In the context of drug discovery, 7-(methoxymethyl)-1,4-dioxaspiro[4.5]decane-7-carboxylic acid can serve as a valuable starting point for structure-activity relationship (SAR) studies. By systematically modifying the methoxymethyl group or introducing additional functional groups at other positions on the spiro ring, chemists can explore a wide range of analogs with diverse biological activities.

Synthesis of 7-(methoxymethyl)-1,4-dioxaspiro[4.5]decane-7-carboxylic acid typically involves multistep procedures that leverage modern synthetic methodologies such as transition-metal-catalyzed reactions and organocatalysis. These methods allow for high yields and excellent stereoselectivity, enabling efficient access to this complex molecule.

In conclusion, 7-(methoxymethyl)-1,4-dioxaspiro[4.5]decane-7-carboxylic acid (CAS No. 2172478-05-4) is a promising compound with unique structural features that offer significant potential for various applications in organic chemistry and medicinal chemistry. Its spirocyclic framework, combined with the methoxymethyl and carboxylic acid groups, makes it an attractive candidate for further investigation and development in drug discovery and other advanced research areas.